![molecular formula C19H22ClNO2 B4890175 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone](/img/structure/B4890175.png)
3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone, also known as CP 47,497, is a synthetic cannabinoid compound. It is a potent agonist of the cannabinoid receptors CB1 and CB2, which are located in the central nervous system and immune system, respectively. CP 47,497 has been studied extensively for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicine.
Mechanism of Action
3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 exerts its effects by binding to the CB1 and CB2 receptors in the central nervous system and immune system, respectively. This binding leads to the activation of various signaling pathways, resulting in the modulation of various physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and gamma-aminobutyric acid (GABA). It has also been shown to modulate the activity of various ion channels, including calcium and potassium channels. Additionally, 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 has been shown to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS).
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 for lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the physiological and biochemical effects of cannabinoid receptor activation. However, one of the limitations of 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497. One area of interest is the development of new synthetic cannabinoid compounds with improved selectivity and potency for the CB1 and CB2 receptors. Another area of interest is the development of new therapeutic applications for 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 and other synthetic cannabinoids, including the treatment of various neurological and psychiatric disorders. Finally, there is a need for further research into the potential long-term effects of synthetic cannabinoids on human health.
Synthesis Methods
The synthesis of 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 involves several steps, including the reaction of 3-chloro-4-methylbenzene with propylamine to form 3-chloro-4-methylphenylpropylamine. This intermediate is then reacted with 4-propoxybenzaldehyde to form the final product, 3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497.
Scientific Research Applications
3-[(3-chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone 47,497 has been extensively studied for its potential therapeutic applications in various fields. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of various disorders, including multiple sclerosis, epilepsy, and chronic pain.
properties
IUPAC Name |
3-(3-chloro-4-methylanilino)-1-(4-propoxyphenyl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClNO2/c1-3-12-23-17-8-5-15(6-9-17)19(22)10-11-21-16-7-4-14(2)18(20)13-16/h4-9,13,21H,3,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWICIUXSYAKXRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)CCNC2=CC(=C(C=C2)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Chloro-4-methylphenyl)amino]-1-(4-propoxyphenyl)-1-propanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.